N-[2-(3,4-dimethoxyphenyl)ethyl]-N,4-dimethylcyclohexanamine

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-N,4-dimethylcyclohexan-1-amine
• InChI: InChI=1S/C18H29NO2/c1-14-5-8-16(9-6-14)19(2)12-11-15-7-10-17(20-3)18(13-15)21-4/h7,10,13-14,16H,5-6,8-9,11-12H2,1-4H3
• InChI Key: SURJYQUJWKJSEO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)N(C)CCC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C18H29NO2
• Molecular Weight: 291.4 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-N,4-dimethylcyclohexanamine, commonly known as DMPEA, is a psychoactive drug that belongs to the class of phenethylamines. It is a derivative of amphetamine and has been found to possess stimulant properties. DMPEA has been the subject of scientific research due to its potential therapeutic applications and its mechanism of action.

Mechanism of Action

The exact mechanism of action of DMPEA is not fully understood. However, it is believed to act as a dopamine releasing agent and a serotonin receptor agonist. DMPEA has been found to increase the release of dopamine and serotonin in the brain, leading to its stimulant effects.
Biochemical and Physiological Effects:
DMPEA has been found to increase heart rate, blood pressure, and body temperature in animal studies. It has also been found to increase locomotor activity and produce hyperactivity in rodents. DMPEA has been shown to have a similar pharmacological profile to amphetamine and other stimulants.

Advantages and Limitations for Lab Experiments

DMPEA has been used in various laboratory experiments to study its effects on the brain and behavior. Its advantages include its ability to cross the blood-brain barrier and its stimulant properties. However, its limitations include its potential toxicity and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several potential future directions for the study of DMPEA. These include further investigation of its mechanism of action, its potential therapeutic applications, and its safety profile. Additionally, the development of new synthetic methods for DMPEA may lead to increased availability for research purposes. Further research may also help to elucidate the potential risks and benefits of DMPEA for human use.
In conclusion, DMPEA is a psychoactive drug that has been the subject of scientific research due to its potential therapeutic applications and its mechanism of action. While much remains unknown about its effects, further research may help to elucidate its potential risks and benefits.

Synthesis Methods

DMPEA can be synthesized by the reaction of 3,4-dimethoxyphenylacetone with cyclohexylamine and formaldehyde. The synthesis of DMPEA involves several steps and requires specialized equipment and expertise.

Scientific Research Applications

DMPEA has been studied for its potential therapeutic applications in the treatment of various neurological disorders. It has been found to possess neuroprotective properties and has been investigated as a potential treatment for Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.